Cas no 2024574-20-5 (2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide)

• Product Name: 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide
• CAS No: 2024574-20-5
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 6425176
• PubChem ID: 165446480
• Update Time: 2025-06-08

2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide
• EN300-1453516
• 2024574-20-5

• Inchi： 1S/C9H12BrNO2S/c1-3-11-14(12,13)9-7(2)5-4-6-8(9)10/h4-6,11H,3H2,1-2H3
• InChI Key： ZHJCDFCSIBFQIS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1S(NCC)(=O)=O

Computed Properties

• Exact Mass: 276.97721g/mol
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide

Research Brief on 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide (CAS: 2024574-20-5): Recent Advances and Applications

The compound 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide (CAS: 2024574-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the role of 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide as a key building block in the synthesis of sulfonamide-based therapeutics. Sulfonamides are a well-established class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. The bromo and ethyl substituents in this particular derivative enhance its reactivity, making it a valuable precursor for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide via a novel palladium-catalyzed cross-coupling reaction. The researchers reported a high yield (85%) and excellent purity (>98%), which is critical for its application in high-throughput screening and lead optimization. The study also explored its potential as a scaffold for designing inhibitors of carbonic anhydrase, a target implicated in various diseases, including glaucoma and cancer.

In addition to its synthetic utility, 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide has shown promising biological activity in preclinical models. A recent Bioorganic & Medicinal Chemistry Letters article revealed its moderate inhibitory effects against Mycobacterium tuberculosis, suggesting its potential as a starting point for developing new antitubercular agents. The compound's ability to penetrate bacterial cell walls and interact with essential enzymes underscores its relevance in addressing antibiotic resistance.

Furthermore, computational studies have provided insights into the molecular interactions of 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide with biological targets. Molecular docking simulations indicate strong binding affinities for proteins involved in inflammatory pathways, positioning it as a candidate for anti-inflammatory drug development. These findings are supported by in vitro assays showing reduced cytokine production in macrophage cells treated with the compound.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide. Researchers are actively investigating strategies to improve its solubility and metabolic stability while retaining its bioactive properties. Collaborative efforts between academic and industrial laboratories are expected to accelerate its translation into clinical candidates.

In conclusion, 2-bromo-N-ethyl-6-methylbenzene-1-sulfonamide (CAS: 2024574-20-5) represents a promising chemical entity with diverse applications in drug discovery. Its synthetic accessibility, biological activity, and potential for structural diversification make it a valuable tool for medicinal chemists. Future research should focus on elucidating its mechanism of action and expanding its therapeutic scope through targeted derivatization.